Cas no 308295-51-4 (propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyl)oxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyl)oxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 308295-51-4
• MF: C₁₈H₂₁BrO₅
• MW: 397.260345220566
• CID: 6299852
• PubChem ID: 979611
• Update Time: 2025-05-19

propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyl)oxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyl)oxy-2-methyl-1-benzofuran-3-carboxylate
• propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyloxy)-2-methyl-1-benzofuran-3-carboxylate
• CCG-18085
• EU-0074251
• SMSF0018421
• isopropyl 6-bromo-5-[(2,2-dimethylpropanoyl)oxy]-2-methyl-1-benzofuran-3-carboxylate
• AKOS001616314
• F0821-0333
• SR-01000456931
• CBMicro_002400
• isopropyl 6-bromo-2-methyl-5-(pivaloyloxy)benzofuran-3-carboxylate
• CB04297
• SR-01000456931-1
• 308295-51-4
• ISOPROPYL 6-BR-5-((2,2-DIMETHYLPROPANOYL)OXY)-2-ME-1-BENZOFURAN-3-CARBOXYLATE
• BIM-0002556.P001
• Oprea1_305929
• propan-2-yl 6-bromo-5-[(2,2-dimethylpropanoyl)oxy]-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C18H21BrO5/c1-9(2)22-16(20)15-10(3)23-13-8-12(19)14(7-11(13)15)24-17(21)18(4,5)6/h7-9H,1-6H3
• InChI Key： SQCKSFQUNYQKDN-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1OC(C(C)(C)C)=O)C(C(=O)OC(C)C)=C(C)O2

Computed Properties

• Exact Mass: 396.05724g/mol
• Monoisotopic Mass: 396.05724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyl)oxy-2-methyl-1-benzofuran-3-carboxylate

Introduction to Propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyl)oxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308295-51-4)

Propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyl)oxy-2-methyl-1-benzofuran-3-carboxylate, identified by its CAS number 308295-51-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzofuran derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its brominated aromatic ring, ester functionalities, and bulky isobutyl substituents, contribute to its unique chemical properties and reactivity patterns.

The benzofuran core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a bromine atom at the 6-position enhances the electrophilicity of the aromatic system, making it a valuable intermediate in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). Additionally, the ester group at the 5-position introduces a site for further functionalization, allowing for the synthesis of more complex derivatives.

The isobutyl moiety at the 2-position adds steric bulk to the molecule, which can influence both its solubility and binding affinity to biological targets. This feature is particularly important in drug design, where optimizing molecular interactions can lead to improved pharmacokinetic profiles. The compound’s overall structure suggests potential applications in the development of novel agrochemicals or specialty chemicals, where similar benzofuran derivatives have shown promise.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex heterocycles like Propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyl)oxy-2-methyl-1-benzofuran-3-carboxylate. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it more feasible to explore its pharmacological potential. These innovations are particularly relevant in academic and industrial research settings where rapid access to key intermediates is crucial.

In terms of biological activity, preliminary studies on structurally related benzofuran derivatives have highlighted their roles as modulators of various cellular pathways. For instance, some benzofurans have been reported to exhibit anti-inflammatory, antioxidant, or anticancer properties. While specific data on CAS No. 308295-51-4 is limited at this stage, its structural analogs suggest that it may possess similar bioactivities or serve as a versatile building block for drug discovery campaigns. The bromine substituent, in particular, is often exploited in medicinal chemistry for its ability to participate in metal-catalyzed reactions that construct complex molecular architectures.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high purity and yield. Common strategies include Friedel-Crafts acylation followed by nucleophilic substitution or etherification reactions. The use of protecting groups is essential to prevent unwanted side reactions and ensure regioselectivity. Advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry (MS) are employed to confirm the structural integrity of the product at each synthetic stage.

The benzofuran core itself is a subject of extensive research due to its prevalence in natural products and pharmaceuticals. For example, furocoumarins are a class of benzofuran derivatives known for their phototoxic effects and use in dermatological treatments. By modifying the substituents on the benzofuran ring, chemists can fine-tune the biological activity of these compounds. The presence of both ester and ketone functionalities in Propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyl)oxy-2-methyl-1-benzofuran-3-carboxylate provides additional handles for further derivatization, potentially leading to novel compounds with enhanced efficacy or selectivity.

From a computational chemistry perspective, molecular modeling studies can provide insights into the binding modes of this compound with potential targets. Docking simulations can predict how it might interact with enzymes or receptors based on its three-dimensional structure. These predictions are valuable for guiding experimental efforts and prioritizing candidates for further testing. Additionally, quantum mechanical calculations can help understand the electronic properties of the molecule, which may influence its reactivity and stability.

The industrial relevance of CAS No. 308295-51-4 lies in its potential as an intermediate for larger molecules. Pharmaceutical companies often rely on high-quality intermediates to streamline their drug development pipelines. The ability to produce this compound reliably and cost-effectively would be advantageous for both academic researchers and industry partners engaged in drug discovery programs. As synthetic methodologies continue to evolve, expect more efficient routes to be developed that could make such intermediates more accessible.

In conclusion,Propan-2-yl 6-bromo-5-(2,2-dimethylpropanoyl)oxy-2-methyl-1-benzofuran-3-carboxylate represents an intriguing molecule with potential applications across multiple domains of chemical research. Its unique structural features offer opportunities for further exploration in synthetic chemistry, pharmacology, and materials science. As research progresses，this compound will likely play a significant role in advancing our understanding of heterocyclic chemistry and its applications.